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Compound of Interest

Compound Name: Sitostenone
Cat. No.: B12000126
Get Quote
. J

CAS Number: 1058-61-3
Synonyms: Stigmast-4-en-3-one, 3-Sitost-4-en-3-one, A4-Sitosterol-3-one

This technical guide provides a comprehensive overview of Sitostenone, a naturally occurring
phytosterol with significant biological activities. The information is intended for researchers,
scientists, and professionals in drug development, presenting key chemical properties,
experimental methodologies, and known signaling pathways.

Core Chemical and Physical Properties

Sitostenone is a C29 steroid and a derivative of stigmastane.[1][2] It is structurally similar to
other key phytosterols. Quantitative data regarding its properties are summarized in the table
below for ease of reference.
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Property Value Source(s)

CAS Number 1058-61-3 31415116171

Molecular Formula C29H4s0 315171

Molecular Weight 412.69 g/mol [11[31[5]
White to off-white crystalline

Appearance , [31[4]
solid

Melting Point 82°C [3][8]

95-96.5 °C [9]

Boiling Point 503.8 £ 17.0 °C at 760 mmHg 31141171

Density 0.97 £ 0.1 g/cm3 [31[7]
Soluble in Acetone,

Solubility Chloroform, Dichloromethane, [3][10]
DMSO, Ethyl Acetate.

Slightly soluble in Ethanol. [8][11]

logP (calculated) 6.951t0 10.24 [4191112]

Hydrogen Bond Acceptor

YEros i 1 @12

Count

Hydrogen Bond Donor Count 0 [4][12]

Rotatable Bond Count 6 [4]

Spectroscopic Data

The structural elucidation of Sitostenone relies on standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data have been reported, providing a clear spectral signature for the

molecule.
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e 1H-NMR (500 MHz, CDCIs): Key signals include a singlet at d 5.72 ppm corresponding to the
olefinic proton at C-4, and various signals for the six methyl groups between 6 0.71 and 1.17

ppm.[13]

e BBC-NMR (125 MHz, CDCIs): Characteristic peaks are observed at 4 199.9 ppm for the
carbonyl carbon (C-3), and at  172.0 ppm and & 123.9 ppm for the olefinic carbons at C-5
and C-4, respectively. The spectrum displays a total of 29 carbon signals.[13]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of Sitostenone. The GC-MS analysis shows
a molecular ion peak (m/z) of 412.37, consistent with the molecular formula C29H4s0.[13]

Experimental Protocols and Methodologies

This section details common experimental procedures related to the isolation and activity
assessment of Sitostenone.

Isolation and Purification from Natural Sources

Sitostenone is typically isolated from plant sources using chromatographic techniques. It has
been extracted from the roots of Xanthium sibiricum[3], the leaves of Macaranga magna
Turrill[13], and the bark of Anacardium occidentale[1]. The following is a generalized workflow
for its isolation.
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Caption: Generalized workflow for the isolation and purification of Sitostenone.
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Tyrosinase Inhibition Assay

Sitostenone is a known inhibitor of tyrosinase, the key enzyme in melanin synthesis.[6][14]
The following protocol describes a common in vitro assay to quantify this inhibitory activity
using mushroom tyrosinase.

Reagent Preparation Assay Procedure (96-well plate)

1. Add Buffer (100 pL),
Sitostenone (50 pL), and
Tyrosinase (50 pL) to wells

Prepare 0.1 M Phosphate Buffer
(PH 6.8)

Prepare Tyrosinase Solution
(e.g., 100 U/mL in buffer)

Prepare L-DOPA Solution
(e.g., 3.5 mM in buffer)

Prepare Sitostenone dilutions
(in DMSO/buffer, <1% DMSO final)

A

2. Pre-incubate

(15 min at 25°C)

3. Initiate reaction by adding
L-DOPA (50 L)

A

4. Incubate
(10 min at 37°C)

5. Measure Absorbance
at 475 nm

Data Analysis
\ 4

Calculate % Inhibition:
[(V_control - V_sample) / V_control] * 100

A

| Determine ICso value from |

dose-response curve
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Caption: Experimental workflow for a mushroom tyrosinase inhibition assay.

Biological Activity and Signaling Pathways

Sitostenone exhibits a range of biological activities, including anti-melanogenic, anti-tumor,
and antioxidant effects.[3][6][14]

Anti-Melanogenic Activity

The primary mechanism for the anti-melanogenic (skin-whitening) effect of Sitostenone is its
ability to inhibit tyrosinase.[6] Tyrosinase is the rate-limiting enzyme in the melanogenesis
pathway, which is regulated by the Microphthalmia-associated transcription factor (MITF). MITF
expression is controlled by upstream signaling cascades, including the cAMP/PKA/CREB
pathway. By inhibiting tyrosinase directly, Sitostenone blocks the conversion of L-DOPA to
dopaquinone, a critical step in melanin synthesis.
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Caption: Sitostenone's role in the melanogenesis signaling pathway.

© 2026 BenchChem. All rights reserved. 7/12

Tech Support


https://www.benchchem.com/product/b12000126/docs?utm_src=pdf-body-img#sitostenone-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12000126/docs?utm_src=pdf-body#sitostenone-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12000126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Anti-Tumor and Apoptotic Activity

Sitostenone has demonstrated cytotoxic effects against breast cancer cell lines (MDA-MB-
231).[3] While its exact anti-tumor mechanism is still under investigation, studies on the closely
related compound [3-sitosterol suggest that the PI3K/Akt/mTOR pathway is a plausible target.
This pathway is a central regulator of cell growth, proliferation, and survival, and its over-
activation is a hallmark of many cancers. Inhibition of this pathway can lead to apoptosis
(programmed cell death). B-sitosterol has been shown to induce apoptosis through the
activation of caspase-3 and by altering the Bax/Bcl-2 ratio.[5]
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Caption: The PI3K/Akt/mTOR pathway, a potential target for Sitostenone's anti-tumor activity.

Antioxidant Activity
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Sitostenone is reported to have antioxidant properties.[3][10] While its specific mechanism has
not been fully elucidated, antioxidants generally function through two primary mechanisms:
Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). These mechanisms allow
them to neutralize reactive oxygen species (ROS), thereby preventing cellular damage.

General Antioxidant Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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